Cas no 1352394-26-3 (5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1352394-26-3
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 5169057
• Update Time: 2025-07-20

5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1H-pyrazolo[3,4-b]pyridin-3(2H)-one
• 5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine
• 3H-Pyrazolo[3,4-b]pyridin-3-one, 5-amino-1,2-dihydro-

• Inchi： 1S/C6H6N4O/c7-3-1-4-5(8-2-3)9-10-6(4)11/h1-2H,7H2,(H2,8,9,10,11)
• InChI Key： VTXJKTAVFGSWSM-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(=CN=C2NN1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: -0.3
• Topological Polar Surface Area: 80

Additional information on 5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine

Introduction to 5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine (CAS No. 1352394-26-3)

5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1352394-26-3, belongs to the pyrazolopyridine class of molecules, which are known for their diverse pharmacological applications. The presence of both amino and hydroxyl functional groups in its structure suggests a high degree of reactivity, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The molecular framework of 5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine consists of a fused pyrazole ring connected to a pyridine ring, creating a system with multiple sites for interaction with biological targets. This structural motif has been explored in various therapeutic contexts, including anticancer, anti-inflammatory, and antimicrobial applications. The compound's ability to engage with different biological pathways makes it an attractive candidate for further investigation in preclinical and clinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of 5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine more accurately. These studies have highlighted its potential as an inhibitor of kinases and other enzymes involved in cell signaling pathways. For instance, preliminary computational analyses suggest that this compound may interact with tyrosine kinases, which are crucial in regulating cell growth and proliferation. Such interactions could make it a promising candidate for developing treatments against various cancers.

In addition to its kinase inhibitory properties, 5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine has shown promise in anti-inflammatory research. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, this compound could potentially alleviate symptoms associated with these conditions. Experimental studies have demonstrated that derivatives of pyrazolopyridine can suppress the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Further research is needed to fully elucidate the anti-inflammatory mechanisms of 5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine, but these initial findings are encouraging.

The synthesis of 5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazines and β-ketoesters or β-diketones, followed by functional group transformations to introduce the amino and hydroxyl groups. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating its use in both academic research and industrial applications.

The pharmacokinetic properties of 5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Preliminary pharmacokinetic studies suggest that this compound exhibits moderate solubility in water and oil-based media, which could influence its bioavailability. Additionally, its stability under various physiological conditions will determine its suitability for formulation into drug products.

One of the most exciting aspects of 5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine is its versatility as a chemical scaffold. Researchers can modify its structure in numerous ways to enhance its biological activity or improve its pharmacokinetic properties. For example, introducing additional substituents at specific positions on the pyrazolopyridine ring can alter binding interactions with biological targets. Such modifications can lead to the discovery of novel analogs with improved efficacy and reduced side effects.

The role of 5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine in drug development is further underscored by its potential application in combination therapies. Many diseases are complex and require the targeting of multiple pathways simultaneously for optimal treatment outcomes. By developing compounds like 5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine that can interact with several biological targets, researchers may be able to create more effective multi-target drugs.

In conclusion,5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine (CAS No. 1352394-26-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new insights into its mechanisms of action and pharmacological properties,5-Amino-3-hydroxy-1H-pyrazolo[3,4-b]pyridine is likely to play an increasingly important role in the development of next-generation therapeutics.